Cas no 67595-44-2 (2-Thiophenecarboxylic acid, 5-(phenylethynyl)-)

2-Thiophenecarboxylic acid, 5-(phenylethynyl)- structure
67595-44-2 structure
Product Name:2-Thiophenecarboxylic acid, 5-(phenylethynyl)-
CAS No:67595-44-2
MF:C13H8O2S
MW:228.266422271729
CID:4134339
PubChem ID:53413556
Update Time:2025-04-24

2-Thiophenecarboxylic acid, 5-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(phenylethynyl)-
    • 2-Thiophenecarboxylic acid, 5-(2-phenylethynyl)-
    • 5-(2-Phenylethynyl)-2-thiophenecarboxylic acid
    • 67595-44-2
    • DB-413025
    • SCHEMBL4407685
    • Inchi: 1S/C13H8O2S/c14-13(15)12-9-8-11(16-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H,14,15)
    • InChI Key: MIOGAEMLGAPYFB-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC(C#CC2=CC=CC=C2)=CC=1

Computed Properties

  • Exact Mass: 228.02450067Da
  • Monoisotopic Mass: 228.02450067Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 65.5Ų
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